1-[(4-Methoxyphenyl)sulfonyl]-4-(4-nitrobenzyl)piperazine

• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-4-[(4-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C18H21N3O5S/c1-26-17-6-8-18(9-7-17)27(24,25)20-12-10-19(11-13-20)14-15-2-4-16(5-3-15)21(22)23/h2-9H,10-14H2,1H3
• InChI Key: AVWIDQJQZNROAN-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=C(C=C3)[N+](=O)[O-]

Description

1-[(4-Methoxyphenyl)sulfonyl]-4-(4-nitrobenzyl)piperazine, commonly known as MNBP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of MNBP is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. MNBP has been shown to bind to certain receptors, including dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. By modulating the activity of these receptors, MNBP may have therapeutic effects in neurological disorders.
Biochemical and Physiological Effects
MNBP has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter activity, the inhibition of certain enzymes, and the disruption of cellular signaling pathways. In animal studies, MNBP has been shown to improve cognitive function and memory, reduce inflammation, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

MNBP has several advantages as a research tool, including its high purity and stability, its ability to selectively bind to certain receptors, and its potential therapeutic applications. However, MNBP also has limitations, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on MNBP. One area of interest is the development of MNBP-based drugs for the treatment of neurological disorders. Another area of research is the elucidation of the precise mechanism of action of MNBP, which could lead to a better understanding of neurotransmitter signaling pathways in the brain. Additionally, MNBP could be used as a tool to study the structure and function of proteins involved in signal transduction pathways, which could lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

MNBP can be synthesized through a multi-step process involving the reaction of 4-methoxybenzenesulfonyl chloride with 4-nitrobenzylamine, followed by the addition of piperazine. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.

Scientific Research Applications

MNBP has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, MNBP has been investigated as a potential drug candidate for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In neuroscience, MNBP has been used as a tool to study the role of certain neurotransmitters in the brain, such as dopamine and serotonin. In biochemistry, MNBP has been utilized to study the structure and function of proteins, particularly those involved in signal transduction pathways.